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Triptophenolide: A Potent Androgen Receptor
Antagonist
Triptophenolide, a compound derived from the traditional Chinese medicinal herb Tripterygium

wilfordii, has been identified as a pan-antagonist of the androgen receptor (AR), including both

wild-type and mutated forms that contribute to castration-resistant prostate cancer.[1][2][3]

Quantitative Analysis of Anti-Androgenic Activity
The inhibitory effect of Triptophenolide on androgen receptor activity has been quantified

through various in vitro assays. The half-maximal inhibitory concentration (IC50) values

demonstrate its potency against different forms of the androgen receptor.

Receptor Type IC50 (nM)

Wild-Type AR 260

F876L Mutant AR 480

T877A Mutant AR 388

W741C + T877A Mutant AR 437

Data sourced from studies on prostate cancer

cell lines.[4][5]
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Mechanism of Anti-Androgenic Action
Triptophenolide exerts its anti-androgenic effects through a multi-faceted approach targeting

the androgen receptor signaling pathway.[1][2][3]

Competitive Binding: It acts as a competitive antagonist by binding to the ligand-binding

pocket of the androgen receptor, thereby preventing the binding of androgens like

dihydrotestosterone (DHT).[1][2]

Downregulation of AR Expression: Treatment with Triptophenolide leads to a dose-

dependent decrease in the protein levels of the androgen receptor in prostate cancer cells.

[1][2]

Inhibition of Nuclear Translocation: Triptophenolide impedes the translocation of the

androgen receptor from the cytoplasm to the nucleus, a critical step for its function as a

transcription factor.[1][2]
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Mechanism of Triptophenolide Action
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Experimental Workflow for Assessing Anti-Androgenic Activity

Assays

Endpoints

Start

Prostate Cancer Cell Culture
(e.g., PC-3, LNCaP)

Treatment with DHT and/or Triptophenolide

Dual-Luciferase Assay Western Blot Confocal Microscopy

AR Transcriptional Activity (IC50) AR Protein Expression AR Nuclear Translocation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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